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Compound of Interest

Compound Name: 3-Morpholin-4-ylaniline

Cat. No.: B065803 Get Quote

An In-Depth Technical Guide to the Synthesis, Derivatization, and Application of 3-Morpholin-
4-ylaniline and Its Analogs

Executive Summary
The 3-morpholinoaniline scaffold represents a "privileged structure" in modern medicinal

chemistry and materials science.[1] This core, which marries the versatile reactivity of an

aniline moiety with the favorable pharmacokinetic properties of a morpholine ring, serves as a

foundational building block for a diverse array of functional molecules.[2] This guide provides

an in-depth exploration of 3-morpholin-4-ylaniline, its key derivatives, and the strategic

thinking behind their synthesis and application. We will delve into robust synthetic protocols,

the rationale for derivatization, structure-activity relationships (SAR), and the critical analytical

techniques required for validation. This document is intended for researchers, chemists, and

drug development professionals seeking to leverage this powerful chemical scaffold for the

creation of novel therapeutic agents and advanced materials.

The 3-Morpholinoaniline Core: A Structural and
Functional Overview
3-Morpholin-4-ylaniline (or 3-morpholinoaniline) is an aromatic amine characterized by a

morpholine ring attached to the meta-position of an aniline ring.[3] The morpholine heterocycle,

with its dual amine and ether functionalities, is prized in drug design for its ability to improve

aqueous solubility, metabolic stability, and overall pharmacokinetic profiles.[4][5] The aniline
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portion, meanwhile, provides a highly versatile reactive handle—the primary aromatic amine—

for extensive chemical modification.

Physicochemical Properties
A clear understanding of the core molecule's properties is fundamental to its application in

further synthetic endeavors.

Property Value Source

Molecular Formula C₁₀H₁₄N₂O [3]

Molecular Weight 178.23 g/mol [3]

IUPAC Name 3-morpholin-4-ylaniline [3]

CAS Number 159724-40-0 [3]

Appearance Solid

SMILES
C1COCCN1C2=CC=CC(=C2)

N
[3]

Significance in Chemical Synthesis
The true power of the 3-morpholinoaniline scaffold lies in its synthetic versatility. The primary

amine is a nucleophilic center and a precursor for a wide range of classical organic

transformations, allowing for the systematic construction of large compound libraries for

screening and optimization.
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Start: 3,4-Difluoronitrobenzene
& Morpholine

Step 1: Nucleophilic Aromatic Substitution (SNAr)
Solvent: Acetonitrile

Base: K₂CO₃

In-Process Control (IPC):
TLC Monitoring

(Disappearance of Starting Material)

Aqueous Workup & Extraction

Reaction Complete

Intermediate:
4-(2-Fluoro-4-nitrophenyl)morpholine

Step 2: Nitro Group Reduction
Reagent: Sodium Dithionite

Solvent: Acetone/Water

IPC: TLC Monitoring
(Formation of Product Spot)

Filtration & Washing

Reaction Complete

Crude Product:
3-Fluoro-4-morpholinoaniline

Final Purification:
Recrystallization

Final Product (Purity >98%)

Characterization:
HPLC, ¹H NMR, MS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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